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Compound of Interest

(R)-thiomorpholine-3-carboxylic
Compound Name:

acid
CAS No.: 65527-54-0
Cat. No.: B1227135

Get Quote

Executive Summary & Immediate Directive

(R)-Thiomorpholine-3-carboxylic acid (CAS: 133099-76-2) is a chiral, sulfur-containing
amino acid derivative. While often classified as a standard organic irritant, its thioether moiety
dictates specific disposal protocols to prevent the generation of toxic sulfur oxides (

) during incineration and to avoid dangerous incompatibilities with oxidizers in waste streams.

Core Directive:
e DO NOT dispose of via sanitary sewer (drain).
+ DO NOT mix with oxidizing agents (e.g., nitric acid, peroxides) or halogenated solvents.

* DO segregate as "Non-Halogenated Organic Waste (Sulfur-Bearing)" for high-temperature
incineration with scrubbing.

Chemical Hazard Profiling & Causality
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To ensure safety, researchers must understand the chemical logic behind these protocols. This
molecule is not just "waste"; it is a reactive intermediate.

Molecular Analysis

The molecule contains three functional groups that drive its disposal logic:
e Secondary Amine: Basic, capable of forming salts.
o Carboxylic Acid: Acidic, capable of forming salts.

o Thioether (Sulfide): The critical hazard point. Thioethers are reducing agents.

Incompatibility | ogic

Incompatible Class Mechanism of Failure Consequence

Strong Oxidizers (e.g., Exothermic Reaction: Rapid
Oxidation of sulfur to heat generation can pressurize

’ sulfoxides/sulfones. waste containers, leading to

) rupture or explosion.

) ) ] Heat generation; potential
Strong Acids Protonation of the amine. S )
solubilization of contaminants.

) o ) Formation of chloramines
Hypochlorites (Bleach) Oxidation of amine and sulfur. ] )
(toxic) and sulfoxides.

Pre-Disposal Segregation Strategy

Effective waste management begins at the bench, not the loading dock. You must segregate
this compound to ensure the downstream incinerator can handle the sulfur load without
violating emissions standards.

Waste Stream Classification

Assign the waste to one of the following streams based on its state:

o Stream A (Solid Waste): Pure (R)-thiomorpholine-3-carboxylic acid, contaminated gloves,
weighing boats, or filter cakes.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1227135/docs?utm_src=pdf-body#operational-guide-proper-disposal-of-r-thiomorpholine-3-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227135?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Stream B (Liquid Waste - Non-Halogenated): Mother liquors or reaction mixtures where the
solvent is non-halogenated (e.g., Methanol, Ethyl Acetate, DMF).

o Stream C (Liquid Waste - Halogenated):AVOID IF POSSIBLE. If the compound is dissolved
in DCM or Chloroform, it must go here, but sulfur + halogens creates complex combustion
byproducts (

Operational Disposal Workflows
Decision Logic Diagram

The following flowchart illustrates the decision-making process for disposing of (R)-
thiomorpholine-3-carboxylic acid.
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Start: Waste Identification
(R)-Thiomorpholine-3-carboxylic acid

Physical State?

Container:

?
Wide-Mouth HDPE Jar Solventiypes

No Halogens \Has Halogens

Halogenated
(DCM, Chloroform)

Label:
'Non-RCRA Regulated Solid'
(Contains Sulfur)

Container:
HDPE Carboy (Vented Cap)

rom Non-Halo

Label:
‘Non-Halogenated Organic' 'Halogenated Organic'
(Contains Sulfur) (Contains Sulfur)

Temp Storage:
Satellite Accumulation Area
(Segregate from Oxidizers)

Final Disposal:
High-Temp Incineration
(w/ Scrubber)

Click to download full resolution via product page
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Figure 1: Decision tree for the segregation and packaging of (R)-thiomorpholine-3-carboxylic

acid waste.

Step-by-Step Protocol (Solid Waste)

Objective: Safe containment of solid residues.

PPE Requirement: Nitrile gloves, safety glasses, lab coat. (Respiratory protection
recommended if dust is generated).[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk.

Transfer: Transfer solid material carefully to avoid dust generation. Wipe exterior of container
with a damp paper towel if dust settles; dispose of the towel in the same container.

Labeling: Apply a hazardous waste label.
o Constituents: "(R)-Thiomorpholine-3-carboxylic acid".
o Hazard Checkboxes: Irritant.

o Note: Explicitly write "CONTAINS SULFUR" on the tag to aid the disposal vendor.

Step-by-Step Protocol (Liquid Waste)

Objective: Prevent container pressurization and solvent incompatibility.

Compatibility Check: Verify the solution does not contain peroxides or nitric acid. If it does,
perform a peroxide test and quench (using standard reducing agents like sodium bisulfite)
before adding to the waste carboy.

Container Selection: Use an HDPE carboy (5L or 20L).

o Critical: Use a vented cap if the waste was recently generated from a reaction, to allow off-
gassing of any residual volatile byproducts.
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o Transfer: Use a funnel to prevent spills. Leave at least 10% headspace (ullage) for thermal
expansion.

e Secondary Containment: Place the carboy in a polyethylene tray capable of holding 110% of
the container's volume.

Spill Management & Emergency Response

Due to the sulfur content, spills may generate malodorous compounds if allowed to degrade.

Evacuate & Ventilate: If a large amount of dry powder is aerosolized, evacuate the
immediate area to allow dust to settle.

o Personal Protection: Wear a half-face respirator with organic vapor/acid gas cartridges
(P100) if the smell is strong.

e Containment:
o Liquids: Absorb with vermiculite or a commercial "Organic” spill kit.

o Solids: Sweep gently or use a HEPA vacuum. Do not use a standard shop vac (risk of
dispersing dust).

o Decontamination: Clean the surface with a mild detergent and water. Avoid using bleach
(hypochlorite) as it may react with the thioether to form sulfoxides and chloramines [1].

Regulatory Compliance (RCRA & EPA)[2][3]

In the United States, (R)-thiomorpholine-3-carboxylic acid is not a P-listed or U-listed acute
hazardous waste under RCRA (40 CFR 261.33) [2]. However, it is regulated based on its
characteristics:[1][2][3][4][5]

o Characteristic of Ignitability (D001): Only if in a flammable solvent (Flash point < 60°C).

o Characteristic of Reactivity (D003): Generally stable, but sulfur-bearing wastes are
scrutinized for potential sulfide generation (though this molecule is a stable thioether, not a
sulfide salt).
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o Generator Status: As a researcher, you are likely operating under "Satellite Accumulation
Area" (SAA) rules. You can store up to 55 gallons of hazardous waste at or near the point of
generation.

Documentation: Ensure the Safety Data Sheet (SDS) for CAS 133099-76-2 is accessible to
your Environmental Health & Safety (EHS) team [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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